2-hexadecyl-4,5-dihydro-1H-imidazole

• CAS No.: 68006-05-3
• Molecular Formula: C19H38N2
• Molecular Weight: 294.5 g/mol
• IUPAC Name: 2-hexadecyl-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C19H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-20-17-18-21-19/h2-18H2,1H3,(H,20,21)
• InChI Key: YCXSOFSFOLMPHV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC1=NCCN1

Description

2-Hexadecyl-4,5-dihydro-1H-imidazole is a saturated imidazoline derivative characterized by a 16-carbon alkyl chain (hexadecyl) attached to the nitrogen at position 2 of the imidazole ring. This compound belongs to the broader class of 4,5-dihydroimidazoles, which are structurally defined by a partially hydrogenated imidazole core. The hexadecyl substituent confers significant lipophilicity, influencing its solubility, aggregation behavior, and biological interactions. Characterization methods such as $ ^1H $-NMR, $ ^{13}C $-NMR, and mass spectrometry (MS) are routinely employed, as demonstrated for structurally related compounds .

Comparison with Similar Compounds

Key Observations :

• Alkyl Chain Length : Longer alkyl chains (e.g., hexadecyl vs. heptadecyl) enhance lipophilicity, which may improve membrane permeability but reduce aqueous solubility .
• Aromatic vs.

Physical and Spectroscopic Properties

Comparative data for selected compounds:

Compound (ID from Evidence)	Melting Point (°C)	Yield (%)	MS Data (m/z)	Elemental Analysis (C/H/N/S)
109 (1-Methyl-2-phenyl derivative)	240–241	63	549 [M$^+$] (100%)	Calc: C 61.26, H 5.15, N 10.21, S 23.38
10b (2-Phenyl derivative)	128–132	55	563 [M$^+$] (65%)	Found: C 61.41, H 5.50, N 9.89, S 21.83
2-Heptadecyl derivative	Not reported	Not reported	Not reported	Not reported

Key Observations :

• Higher melting points correlate with crystalline packing influenced by bulky substituents (e.g., compound 109 vs. 10b) .
• Mass spectrometry confirms molecular ion peaks consistent with calculated masses, validating synthesis .

Antimicrobial Activity

• Imidazoline Derivatives (General) : Exhibit broad-spectrum activity against Gram-positive (e.g., S. aureus), Gram-negative bacteria (e.g., E. coli), and fungi (e.g., C. albicans), often comparable to amoxicillin .
• 2-[4-(Hexyloxy)phenyl] Derivative : Shows 65% quorum-sensing inhibition at 90 µM (IC$_{50}$ = 56.38 µM), outperforming 4-nitro-pyridine-N-oxide but less potent than natural lactones .
• Hybrid Compounds : Derivatives combining 4,5-dihydro-1H-imidazole with phthalazin-1(2H)-imine exhibit antiproliferative activity against human tumor cells, with selectivity indices influenced by substituents .

Antioxidant and Anticancer Activity

• 4,5-Dihydroimidazole Hybrids : Demonstrate significant antioxidant activity, reducing oxidative hemolysis in erythrocytes .

Q & A

Basic Questions

Q. What synthetic strategies are effective for preparing 2-hexadecyl-4,5-dihydro-1H-imidazole, and how do reaction parameters influence yield?

• Methodology :

• Alkylation of imidazole precursors : React 4,5-dihydro-1H-imidazole with 1-bromohexadecane under basic conditions (e.g., K₂CO₃ in DMF at 80°C for 12–24 hours). The long alkyl chain necessitates prolonged reaction times and inert atmospheres to prevent oxidation .
• Microwave-assisted synthesis : Reduces reaction time (e.g., 2 hours at 120°C) while maintaining yields >70% .
• Key parameters : Solvent polarity (DMF > ethanol), temperature (80–120°C), and stoichiometric excess of alkylating agent (1.5–2 equivalents).

Q. Which spectroscopic techniques are optimal for structural confirmation and purity assessment?

• Nuclear Magnetic Resonance (NMR) :

• ¹H NMR : Peaks at δ 1.2–1.4 ppm (hexadecyl CH₂ groups), δ 3.6–3.8 ppm (imidazole N-CH₂), and δ 7.2 ppm (NH proton, broad singlet) .
• ¹³C NMR : Signals at δ 22–32 ppm (alkyl chain), δ 45–50 ppm (imidazole C-N), and δ 160–165 ppm (C=N) .
  • Infrared (IR) Spectroscopy : Stretches at 3200–3400 cm⁻¹ (N-H), 2850–2950 cm⁻¹ (C-H alkyl), and 1640–1680 cm⁻¹ (C=N) .
  • Mass Spectrometry (MS) : Molecular ion peak at m/z 337 (C₁₉H₃₅N₂⁺) with fragmentation patterns confirming the alkyl chain .

Q. How does the solubility profile of this compound impact experimental design?

• Solubility Data :

Solvent	Solubility (mg/mL)	Notes
DMSO	>50	Preferred for biological assays
Ethanol	<1	Limited due to alkyl chain
Hexane	~10	Useful for hydrophobic phases

• Design considerations : Use surfactants (e.g., Tween-80) or co-solvents (DMSO:water mixtures) for homogeneous dispersion in aqueous systems .

Advanced Questions

Q. How can Density Functional Theory (DFT) elucidate reaction mechanisms or electronic properties?

• Applications :

• Reaction mechanism : Simulate nucleophilic substitution pathways during alkylation to identify transition states and activation energies (e.g., ΔG‡ ≈ 25–30 kcal/mol) .
• Electronic properties : Calculate HOMO-LUMO gaps (~4.5 eV) to predict redox behavior or ligand-metal interactions .
  • Protocol : Optimize geometries at B3LYP/6-31G(d) level, followed by frequency analysis to confirm minima. Solvent effects modeled via PCM .

Q. What experimental approaches resolve contradictions in reported biological activity data?

• Strategies :

• Purity validation : Combine HPLC (≥95% purity) with elemental analysis to exclude impurities as confounding factors .
• Dose-response studies : Use standardized assays (e.g., MIC for antimicrobial activity) across multiple cell lines or bacterial strains to account for variability .
• Control experiments : Compare with structurally similar analogs (e.g., 2-octadecyl derivatives) to isolate chain-length effects .

Q. What challenges arise in crystallizing this compound for X-ray diffraction, and how are they addressed?

• Challenges : Low solubility in polar solvents and tendency to form oily residues.
• Solutions :

• Co-crystallization : Use small-molecule co-formers (e.g., succinic acid) to stabilize crystal lattice .
• Slow evaporation : Dissolve in chloroform:methanol (9:1) and evaporate at 4°C over 7–10 days .
• Data collection : Employ synchrotron radiation for weak diffraction patterns caused by flexible alkyl chains .